Cas no 21890-32-4 (Stannane,tetrakis(2-phenylethynyl)-)

• Product Name: Stannane,tetrakis(2-phenylethynyl)-
• CAS No: 21890-32-4
• MF: C₃₂H₂₀Sn
• MW: 523.211207389832
• CID: 289526
• PubChem ID: 317326
• Update Time: 2025-04-19

Stannane,tetrakis(2-phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Stannane,tetrakis(2-phenylethynyl)-
• tetrakis(2-phenylethynyl)stannane
• AC1L7VQW
• AG-E-59779
• CTK4E7896
• NSC248852
• Stannane,tetrakis(phenylethynyl)- (8CI,9CI)
• tetra(phenylethynyl)tin
• Tetrakis(phenylethynyl)stannane
• tetrakis(phenylethynyl)tin
• Tetrakis-phenylethinyl-zinn
• Tetrakis-phenylethyl-zinn
• Tetraphenylaethinyl-zinn
• Tin, tetrakis(phenylethynyl)- (6CI)
• 21890-32-4
• DTXSID70311993
• NSC-248852

• Inchi： 1S/4C8H5.Sn/c4*1-2-8-6-4-3-5-7-8;/h4*3-7H;
• InChI Key： ZIYJKZZZQPINDO-UHFFFAOYSA-N
• SMILES： [Sn](C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 516.0616
• Monoisotopic Mass: 524.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 583.6°Cat760mmHg
• Flash Point: 299.9°C
• PSA: 0
• LogP: 5.79880